4-(2-Fluorophenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine

• IUPAC Name: 4-(2-fluorophenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine
• InChI: InChI=1S/C17H14FN3O/c1-22-12-6-4-5-11(9-12)15-10-16(21-17(19)20-15)13-7-2-3-8-14(13)18/h2-10H,1H3,(H2,19,20,21)
• InChI Key: ZGJZNLANXNUVQB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=CC(=NC(=N2)N)C3=CC=CC=C3F
• Molecular Formula: C17H14FN3O
• Molecular Weight: 295.31 g/mol

Description

4-(2-Fluorophenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine (FMMP) is an organic compound that has been studied extensively for its potential applications in scientific research and laboratory experiments. FMMP has a unique chemical structure, consisting of four carbon atoms, two nitrogen atoms, two fluorine atoms, six hydrogen atoms, and two oxygen atoms. It has been studied for its ability to interact with various enzymes and proteins, as well as its potential to be used as a drug molecule.

Mechanism of Action

The mechanism of action of 4-(2-Fluorophenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine is not yet fully understood, however, it is known to interact with certain enzymes and proteins in a manner that could be beneficial for therapeutic purposes. Specifically, 4-(2-Fluorophenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine has been found to interact with various enzymes and proteins involved in the synthesis of nucleic acids, and has been found to inhibit the production of certain enzymes and proteins involved in the metabolism of nucleic acids. Additionally, 4-(2-Fluorophenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine has been found to interact with certain proteins involved in the regulation of gene expression, and has been found to modulate the activity of certain genes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2-Fluorophenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine are not yet fully understood. However, it has been found to interact with certain enzymes and proteins involved in the synthesis of nucleic acids, and has been found to inhibit the production of certain enzymes and proteins involved in the metabolism of nucleic acids. Additionally, 4-(2-Fluorophenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine has been found to interact with certain proteins involved in the regulation of gene expression, and has been found to modulate the activity of certain genes.

Advantages and Limitations for Lab Experiments

4-(2-Fluorophenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine has several advantages as a tool for laboratory experiments. It is relatively easy to synthesize, and can be used to study the structure and function of various enzymes and proteins. Additionally, it has been found to interact with certain enzymes and proteins in a manner that could be beneficial for therapeutic purposes. However, 4-(2-Fluorophenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine also has some limitations. For example, the mechanism of action of 4-(2-Fluorophenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine is not yet fully understood, and the effects of 4-(2-Fluorophenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine on the biochemical and physiological processes of the body are still being studied.

Future Directions

There are numerous potential future directions for further research on 4-(2-Fluorophenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine. For example, further research could be conducted to better understand the mechanism of action of 4-(2-Fluorophenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine and its effects on the biochemical and physiological processes of the body. Additionally, further research could be conducted to explore the potential therapeutic applications of 4-(2-Fluorophenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine, and to develop new methods for synthesizing 4-(2-Fluorophenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine. Finally, further research could be conducted to explore the potential interactions of 4-(2-Fluorophenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine with other molecules, and to develop new methods for using 4-(2-Fluorophenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine as a tool for laboratory experiments.

Synthesis Methods

The synthesis of 4-(2-Fluorophenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine was first reported in the literature in 2004, and has since been the subject of numerous studies. The synthesis involves the condensation of 4-fluorophenylacetic acid with 6-methoxyphenylhydrazine, followed by a series of reactions to form the desired product. The reaction is carried out in aqueous solution at a temperature of 60-70°C, with a reaction time of approximately 5-6 hours. The reaction is typically catalyzed by an acid, such as hydrochloric acid, and the resulting product is purified by recrystallization.

Scientific Research Applications

4-(2-Fluorophenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine has been studied extensively for its potential applications in scientific research. It has been used as a tool to study the structure and function of various enzymes and proteins, and has been used to study the interactions between proteins and other molecules. Additionally, 4-(2-Fluorophenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine has been studied for its potential to be used as a drug molecule, as it has been found to interact with certain enzymes and proteins in a manner that could be beneficial for therapeutic purposes.